6-Chloro-N3-methylpyridazine-3,4-diamine

• IUPAC Name: 6-chloro-3-N-methylpyridazine-3,4-diamine
• InChI: InChI=1S/C5H7ClN4/c1-8-5-3(7)2-4(6)9-10-5/h2H,1H3,(H2,7,9)(H,8,10)
• InChI Key: XHOMYBHGWYGYMI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NN=C(C=C1N)Cl
• Molecular Formula: C5H7ClN4
• Molecular Weight: 158.59 g/mol
• CAS No.: 17645-17-9

Description

6-Chloro-N3-methylpyridazine-3,4-diamine is a useful research compound. Its molecular formula is C5H7ClN4 and its molecular weight is 158.59. The purity is usually 95%.
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Scientific Research Applications

High Energy Density Materials (HEDM)

• Application in Energetic Materials : Pyridazine compounds, including those with high nitrogen content, have been explored for their application in energetic materials. These compounds, due to their structural characteristics, have shown potential in improving the burning rate of propellants, reducing the sensitivity of mixed explosives, and enhancing the performance of gas generators. This suggests that similar structures, such as "6-Chloro-N3-methylpyridazine-3,4-diamine," could potentially be explored for their utility in energetic materials, offering improvements in terms of energy release, stability, and performance characteristics (Yongjin & Shuhong, 2019).

Environmental and Analytical Applications

• Use in Antibody-Based Methods for Analysis : Antibodies have been developed for the analysis of various compounds, including herbicides and other environmentally relevant substances. The development and application of antibodies in assays for detecting specific chemical compounds suggest that research on "this compound" could potentially extend to environmental monitoring and analysis, where specific and sensitive detection methods are required for pollutants or other chemicals of interest (Fránek & Hruška, 2018).

Material Science

• Advancements in Fluorescent Materials : Studies on spiropyrans and spirooxazines, which include pyridazine derivatives, have highlighted the development of novel materials that respond to external stimuli (light, temperature, pH, etc.). These materials' reversible physicochemical property changes underpin applications in sensing, probing, and optical elements, suggesting that "this compound" could be investigated for its photochromic properties and potential applications in smart materials and sensors (Xia, Xie, & Zou, 2017).

Safety and Hazards

6-Chloro-N3-methylpyridazine-3,4-diamine is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes.